Cas no 686723-60-4 (1-Azaspiro[4.4]nonan-3-one)

• Product Name: 1-Azaspiro[4.4]nonan-3-one
• CAS No: 686723-60-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1116050
• PubChem ID: 85967727
• Update Time: 2025-05-24

1-Azaspiro[4.4]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.4]nonan-3-one
• 686723-60-4
• EN300-7185626

• Inchi： 1S/C8H13NO/c10-7-5-8(9-6-7)3-1-2-4-8/h9H,1-6H2
• InChI Key： CJJOINNKKUGWTM-UHFFFAOYSA-N
• SMILES： O=C1CNC2(C1)CCCC2

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-Azaspiro[4.4]nonan-3-one

Introduction to 1-Azaspiro[4.4]nonan-3-one (CAS No. 686723-60-4)

1-Azaspiro[4.4]nonan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 686723-60-4, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic structure, featuring a nitrogen atom incorporated into a spirocyclic framework, presents unique chemical and pharmacological properties that make it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular architecture of 1-Azaspiro[4.4]nonan-3-one consists of a nine-membered spirocyclic ring system where the nitrogen atom is part of one of the rings, creating a rigid and stable core. This structural motif is particularly interesting because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. The presence of the ketone functional group at the 3-position further adds to its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological profile.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. Spirocycles are known for their conformational rigidity, which can improve drug-like characteristics such as solubility, metabolic stability, and binding affinity. The nitrogen-containing spirocycle, in particular, has been explored for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 1-Azaspiro[4.4]nonan-3-one is its versatility as a building block for drug discovery. Researchers have leveraged this scaffold to develop molecules with activity against a range of therapeutic targets. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in cancer metabolism and inflammation. The nitrogen atom in the spirocycle provides a handle for further functionalization, enabling the synthesis of analogs with tailored properties.

The synthesis of 1-Azaspiro[4.4]nonan-3-one involves multi-step organic transformations that highlight the synthetic challenges and opportunities associated with spirocyclic systems. Key steps typically include cyclization reactions to form the spirocyclic core, followed by functional group manipulations to introduce the desired substituents. Advances in synthetic methodologies have made it increasingly feasible to access complex spirocyclic structures like 1-Azaspiro[4.4]nonan-3-one, paving the way for more extensive structural optimization and biological evaluation.

Recent studies have demonstrated the potential of 1-Azaspiro[4.4]nonan-3-one and its derivatives in addressing unmet medical needs. For example, researchers have reported on the development of small-molecule inhibitors based on this scaffold that exhibit potent activity against kinases implicated in tumor growth and progression. These findings underscore the importance of heterocyclic compounds like 1-Azaspiro[4.4]nonan-3-one in the quest for novel therapeutics.

The pharmacological evaluation of 1-Azaspiro[4.4]nonan-3-one has revealed several interesting features that contribute to its appeal as a drug candidate. Its ability to interact with biological targets in a highly specific manner suggests that it may have fewer side effects compared to non-spirocyclic molecules. Additionally, its favorable physicochemical properties, such as low solubility in water but good solubility in organic solvents, make it suitable for formulation into various drug delivery systems.

In conclusion, 1-Azaspiro[4.4]nonan-3-one (CAS No. 686723-60-4) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features and versatile reactivity position it as a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.